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Compound of Interest

Tetrazine-peg7-amine
Compound Name: _
hydrochloride

cat. No.: B15605316

For researchers, scientists, and drug development professionals, precise molecular
identification is paramount. Tetrazine-PEG7-amine hydrochloride is a key reagent in
bioconjugation, particularly in the construction of antibody-drug conjugates (ADCs)[1][2]. Its
structure combines a reactive tetrazine group, a hydrophilic seven-unit polyethylene glycol
(PEG) spacer, and a terminal amine group, provided as a hydrochloride salt. This guide
delineates the alternative names and chemical identifiers for this compound, facilitating
accurate sourcing and unambiguous communication in research and development.

Chemical Identity and Synonyms

The compound is most commonly known as Tetrazine-PEG7-amine hydrochloride. However,
variations in nomenclature exist across different suppliers and in scientific literature. A prevalent
alternative is Methyltetrazine-PEG7-amine HCI salt[3][4]. The "methyl" prefix specifies a methyl
group on the tetrazine ring, which is a common structural feature that enhances the stability of
the tetrazine moiety. While often implied, its explicit mention is a key point of difference in
nomenclature.

Other variations may include differences in spacing, hyphenation, or the presentation of the salt
form, such as "Tetrazine-PEG7-amine (hydrochloride)"[5]. It is also categorized more broadly
as a Tetrazine-PEG-Amine linker[6].
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To ensure accurate identification, it is crucial to cross-reference the compound's name with its

unique chemical identifiers. The following table summarizes the key names and identifiers for

Tetrazine-PEG7-amine hydrochloride.

Identifier Type

Value

Source

Common Name

Tetrazine-PEG7-amine

MedChemExpress,

hydrochloride BioHippo[1][2]
] Methyltetrazine-PEG7-amine
Alternative Name BroadPharm[3][4]
HCI salt
Systematic Name Varies by nomenclature rules N/A

Precise PEG (for the free

CAS Number 2135441-45-9 amine form){7]
Molecular Formula C25H42CIN508 BroadPharm[3]
Alternative Formula C26H43CIN608 BioHippo[2]
Molecular Weight 576.1 g/mol BroadPharm[3]
Alternative M.W. 603.11 g/mol BioHippo[2]
BroadPharm,

Supplier Codes

BP-24058, HY-148211

MedChemExpress|[3][5]

Note: Discrepancies in molecular formula and weight can arise from different salt forms or

structural representations. Researchers should verify the specific structure provided by their

supplier.

Experimental Protocols

Experimental protocols are not applicable to the topic of chemical nomenclature. The primary

purpose of this guide is to clarify the various names and identifiers used for this specific

chemical compound. For protocols related to its use in bioconjugation, such as antibody-drug

conjugation, researchers should consult application notes from suppliers or relevant scientific

literature. This compound is a click chemistry reagent that contains a Tetrazine group capable
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of undergoing an inverse electron demand Diels-Alder (IEDDA) reaction with molecules
containing trans-cyclooctene (TCO) groups[1][5].

Visualization of Nomenclature

The following diagram illustrates the relationship between the core chemical structure and its
various identifiers.

Core Chemical Entity

Tetrazine-PEG7-Amine Structure

describes escribes uniquely identifies represents
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Methyltetrazine-PEG7-amine CAS Number: Molecular Formula:
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Tetrazine-PEG7-amine
hydrochloride

is sold as

Supplier Codes
(e.g., BP-24058)

Click to download full resolution via product page

Caption: Relationship between the core chemical structure and its names and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. ebiohippo.com [ebiohippo.com]

. Tetrazine | BroadPharm [broadpharm.com]
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. precisepeg.com [precisepeg.com]

. medchemexpress.com [medchemexpress.com]

. Methyltetrazine-PEG7-amine HCI salt | BroadPharm [broadpharm.com]

. Tetrazine-PEG7-amine (hydrochloride) - MedChem Express [bioscience.co.uk]

. Tetrazine PEG, Click Chemistry reagent | BroadPharm [broadpharm.com]

¢ To cite this document: BenchChem. [A Technical Guide to the Nomenclature of Tetrazine-
PEG7-amine hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605316#tetrazine-peg7-amine-hydrochloride-

alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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